(E)-2-(3-ethyl-4-oxo-2-((phenylsulfonyl)imino)thiazolidin-5-yl)-N-(4-methoxyphenyl)acetamide

• IUPAC Name: 2-[(2E)-2-(benzenesulfonylimino)-3-ethyl-4-oxo-1,3-thiazolidin-5-yl]-N-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C20H21N3O5S2/c1-3-23-19(25)17(13-18(24)21-14-9-11-15(28-2)12-10-14)29-20(23)22-30(26,27)16-7-5-4-6-8-16/h4-12,17H,3,13H2,1-2H3,(H,21,24)/b22-20+
• InChI Key: JIXIBVQPBVIOIK-LSDHQDQOSA-N
• Canonical SMILES: CCN1C(=O)C(SC1=NS(=O)(=O)C2=CC=CC=C2)CC(=O)NC3=CC=C(C=C3)OC
• Isomeric SMILES: CCN\1C(=O)C(S/C1=N/S(=O)(=O)C2=CC=CC=C2)CC(=O)NC3=CC=C(C=C3)OC
• Molecular Formula: C20H21N3O5S2
• Molecular Weight: 447.5 g/mol
• CAS No.: 630090-75-4

Description

(E)-2-(3-ethyl-4-oxo-2-((phenylsulfonyl)imino)thiazolidin-5-yl)-N-(4-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C20H21N3O5S2 and its molecular weight is 447.52. The purity is usually 95%.
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Scientific Research Applications

Antifibrotic and Anticancer Activity

(E)-2-(3-ethyl-4-oxo-2-((phenylsulfonyl)imino)thiazolidin-5-yl)-N-(4-methoxyphenyl)acetamide and its derivatives have been explored for their potential antifibrotic and anticancer activities. A study found that certain thiazolidinone derivatives exhibited high antifibrotic activity, comparable to Pirfenidone, without scavenging superoxide radicals. These findings suggest their potential as antifibrotic agents (Kaminskyy et al., 2016).

Crystal Structure Analysis

The crystal structure of related thiazolidinone compounds has been analyzed to understand their properties better. This research provides valuable insights into the molecular configuration of these compounds, which is essential for their potential applications in various fields (Galushchinskiy et al., 2017).

Antibacterial Agents

Thiazolidinone derivatives, including those similar to this compound, have shown promising antibacterial activities. Studies indicate moderate to good activity against both gram-positive and gram-negative bacteria, highlighting their potential as antibacterial agents (Desai et al., 2008).

Antioxidant Properties

Some derivatives have been identified with significant antioxidant properties. This suggests their potential use in combating oxidative stress-related disorders (Talapuru et al., 2014).